Cas no 20944-07-4 (N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide)
20944-07-4 structure
Product Name:N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
CAS No:20944-07-4
MF:C11H20N2O2
MW:212.288702964783
CID:2189805
Update Time:2023-08-06
N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- N,n’-diacetyl -n-allyl -1,4-butanediamine
- N-[4-[acetyl(prop-2-enyl)amino]butyl]acetamide
- QSWYRYJRNKDVMO-UHFFFAOYSA-N
- N,N'-Diacetyl-N-allyl-tetramethylendiamin
- N,N'-Diacetyl-N-allyl-1,4-butanediamine
- Acetamide, N-allyl-N,N'-tetramethylenebis-
- N-(4-[Acetyl(allyl)amino]butyl)acetamide #
- N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
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- Inchi: 1S/C11H20N2O2/c1-4-8-13(11(3)15)9-6-5-7-12-10(2)14/h4H,1,5-9H2,2-3H3,(H,12,14)
- InChI Key: QSWYRYJRNKDVMO-UHFFFAOYSA-N
- SMILES: O=C(C)N(CC=C)CCCCNC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 227
- Topological Polar Surface Area: 49.4
N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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